1-(2-Methoxypyridin-4-yl)-4-(4-methylthiophene-2-carbonyl)piperazin-2-one

• IUPAC Name: 1-(2-methoxypyridin-4-yl)-4-(4-methylthiophene-2-carbonyl)piperazin-2-one
• InChI: InChI=1S/C16H17N3O3S/c1-11-7-13(23-10-11)16(21)18-5-6-19(15(20)9-18)12-3-4-17-14(8-12)22-2/h3-4,7-8,10H,5-6,9H2,1-2H3
• InChI Key: YKLRYFCYPRJHOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1)C(=O)N2CCN(C(=O)C2)C3=CC(=NC=C3)OC
• Molecular Formula: C16H17N3O3S
• Molecular Weight: 331.4 g/mol

Description

1-(2-Methoxypyridin-4-yl)-4-(4-methylthiophene-2-carbonyl)piperazin-2-one is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is also known as MPTP and has been shown to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-(2-Methoxypyridin-4-yl)-4-(4-methylthiophene-2-carbonyl)piperazin-2-one involves the inhibition of mitochondrial complex I, leading to the selective destruction of dopaminergic neurons in the brain. This mechanism is similar to the mechanism of action of the pesticide rotenone, which is also known to inhibit mitochondrial complex I.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(2-Methoxypyridin-4-yl)-4-(4-methylthiophene-2-carbonyl)piperazin-2-one include the selective destruction of dopaminergic neurons in the brain, leading to symptoms similar to Parkinson's disease. This has led to the use of MPTP as a tool for studying Parkinson's disease and developing potential treatments for the disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(2-Methoxypyridin-4-yl)-4-(4-methylthiophene-2-carbonyl)piperazin-2-one in lab experiments is its ability to selectively destroy dopaminergic neurons in the brain, making it a valuable tool for studying Parkinson's disease. However, one of the limitations is that the use of MPTP in lab experiments requires careful handling and disposal due to its toxicity.

Future Directions

There are several future directions for 1-(2-Methoxypyridin-4-yl)-4-(4-methylthiophene-2-carbonyl)piperazin-2-one. One direction is the development of potential treatments for Parkinson's disease based on the mechanism of action of MPTP. Another direction is the use of MPTP as a tool for studying other neurodegenerative diseases. Additionally, further research can be done to explore the potential applications of MPTP in other fields such as cancer research or drug discovery.

Synthesis Methods

The synthesis of 1-(2-Methoxypyridin-4-yl)-4-(4-methylthiophene-2-carbonyl)piperazin-2-one involves the reaction of 4-methylthiophene-2-carboxylic acid with 2-methoxypyridine-4-amine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then reacted with piperazine in the presence of a base such as triethylamine to yield the final product.

Scientific Research Applications

1-(2-Methoxypyridin-4-yl)-4-(4-methylthiophene-2-carbonyl)piperazin-2-one has been used in various scientific research applications. One of the main applications is in the field of neuroscience, where it has been shown to selectively destroy dopaminergic neurons in the brain, leading to symptoms similar to Parkinson's disease. This has led to the use of MPTP as a tool for studying Parkinson's disease and developing potential treatments for the disease.